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For Researchers, Scientists, and Drug Development Professionals

Abstract
Periplocoside M, a C21-steroidal glycoside, is a naturally occurring compound isolated from

the root of Periploca sepium Bunge. This technical guide provides a comprehensive overview

of its origin, detailed experimental protocols for its isolation and characterization, and a

summary of its known biological activities. The information presented is intended to serve as a

valuable resource for researchers and professionals engaged in natural product chemistry,

pharmacology, and drug development.

Origin and Natural Source
Periplocoside M is a secondary metabolite found in the plant species Periploca sepium

Bunge, a member of the Asclepiadaceae family. This plant has a history of use in traditional

Chinese medicine. The primary source of Periplocoside M is the root of the plant, from which

it is extracted and purified.

Physicochemical Properties
Detailed physicochemical data for Periplocoside M is limited in publicly available literature.

However, based on its classification as a C21-steroidal glycoside, it is expected to be a

relatively complex molecule with a steroidal core and a sugar moiety.
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Property Data

Molecular Formula Not explicitly found in search results

Molecular Weight Not explicitly found in search results

Appearance Not explicitly found in search results

Solubility Not explicitly found in search results

Experimental Protocols
Isolation of Periplocoside M
The isolation of Periplocoside M was first described by Itokawa et al. in their 1988 publication,

"Studies on chemical constituents of antitumor fraction from Periploca sepium. IV. Structures of

new pregnane glycosides, periplocosides D, E, L, and M"[1]. While the full experimental details

are contained within the original publication, a general workflow can be inferred from similar

studies on related compounds.

Diagram of a General Isolation Workflow:
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Dried Root of Periploca sepium

Extraction with Methanol

Partitioning between H2O and CHCl3

Silica Gel Column Chromatography

Fraction Collection (elution with CHCl3-MeOH)

Further Purification (e.g., HPLC)

Periplocoside M
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Periplocoside M

Target Cell Line (e.g., Cancer, Immune)

Treatment with Periplocoside M

Biological Assay (e.g., Proliferation, Apoptosis)

Signaling Pathway Analysis (e.g., Western Blot, RNA-seq)

Identified Target Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15595590#what-is-the-origin-and-natural-source-of-
periplocoside-m]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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